Cas no 756469-30-4 (2-(4-(Methoxycarbonyl)phenyl)ethanesulfonic acid)

• Product Name: 2-(4-(Methoxycarbonyl)phenyl)ethanesulfonic acid
• CAS No: 756469-30-4
• MF: C₁₀H₁₂O₅S
• MW: 244.264282226563
• CID: 1069324
• PubChem ID: 46835733
• Update Time: 2025-05-26

2-(4-(Methoxycarbonyl)phenyl)ethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Methoxycarbonyl)phenyl)ethanesulfonic acid
• 2-(4-Methoxycarbonyl)phenyl)ethanesulfonic acid
• 4-(2-sulfoethyl)Benzoic acid 1-methyl ester
• 2-[4-(methoxycarbonyl)phenyl]ethanesulfonic acid
• A9618
• AG-L-24299
• CTK5E1820
• FT-0682384
• 2-[4-(Methoxycarbonyl)phenyl]ethane-1-sulfonic acid
• 2-(4-(methoxycarbonyl)phenyl)ethanesulfonicacid
• AKOS015851533
• DTXSID90676551
• 2-(4-methoxycarbonylphenyl)ethanesulfonic acid
• 756469-30-4

• MDL： MFCD14708226
• Inchi： 1S/C10H12O5S/c1-15-10(11)9-4-2-8(3-5-9)6-7-16(12,13)14/h2-5H,6-7H2,1H3,(H,12,13,14)
• InChI Key： KZCNJEQIFKJGQG-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC(C(=O)OC)=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 244.04056
• Monoisotopic Mass: 244.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 89Ų

Experimental Properties

• PSA: 80.67

2-(4-(Methoxycarbonyl)phenyl)ethanesulfonic acid Security Information

• HazardClass：IRRITANT
• Storage Condition：(BD309098)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-(4-(Methoxycarbonyl)phenyl)ethanesulfonic acid

Introduction to 2-(4-(Methoxycarbonyl)phenyl)ethanesulfonic Acid (CAS No. 756469-30-4)

2-(4-(Methoxycarbonyl)phenyl)ethanesulfonic acid, identified by the chemical compound code CAS No. 756469-30-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a sulfonic acid functional group and an ester moiety, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The structural configuration of this compound, particularly the presence of a methoxycarbonyl group at the para position of the phenyl ring, contributes to its reactivity and potential applications in drug development.

The sulfonic acid derivative plays a pivotal role in medicinal chemistry due to its ability to enhance solubility and binding affinity in drug molecules. This characteristic is particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. Recent studies have highlighted the utility of sulfonate-containing compounds in developing treatments for neurological disorders, cardiovascular diseases, and inflammatory conditions. The methoxycarbonyl substituent further modulates the electronic properties of the aromatic ring, influencing both the pharmacokinetic behavior and metabolic stability of derived drug candidates.

In the realm of synthetic organic chemistry, 2-(4-(Methoxycarbonyl)phenyl)ethanesulfonic acid serves as a versatile building block for constructing more complex scaffolds. Its incorporation into peptide mimetics and peptidomimetics has been explored as a strategy to improve oral bioavailability and reduce proteolytic degradation. The sulfonic acid group can also be leveraged for covalent interactions with biological targets, enhancing the specificity and duration of drug action. Advances in computational chemistry have enabled the prediction of binding affinities andADME (Absorption, Distribution, Metabolism, Excretion) properties for derivatives of this compound, streamlining the drug discovery process.

Recent publications have demonstrated promising results in using derivatives of 2-(4-(Methoxycarbonyl)phenyl)ethanesulfonic acid as modulators of protein-protein interactions. By designing molecules that exploit sulfonate-based interactions with key residues in target proteins, researchers have achieved high selectivity profiles suitable for therapeutic applications. Additionally, the ester functionality provides a handle for further chemical modifications, allowing for the exploration of diverse pharmacological profiles. This adaptability has made this compound a cornerstone in academic and industrial research labs focused on developing novel therapeutics.

The synthesis of 2-(4-(Methoxycarbonyl)phenyl)ethanesulfonic acid involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include Suzuki-Miyaura cross-coupling reactions to introduce the aryl group followed by functionalization at the methoxycarbonyl position. The sulfonic acid group is often introduced via nucleophilic substitution or oxidation methodologies. These synthetic routes underscore the compound's role as a precursor in high-value chemical syntheses and emphasize its importance in modern drug discovery pipelines.

The pharmacological potential of derivatives derived from CAS No 756469-30-4 has been further explored through structure-activity relationship (SAR) studies. By systematically varying substituents around the phenyl ring or modifying the sulfonic acid moiety, researchers have uncovered novel bioactivities with implications in oncology, immunology, and metabolic diseases. The combination of computational modeling with experimental validation has been instrumental in optimizing these derivatives for clinical development.

The industrial significance of this compound extends beyond academic research into commercial applications. Pharmaceutical companies have incorporated derivatives into lead optimization campaigns due to their favorable physicochemical properties and biological activity. As drug development continues to evolve towards more personalized medicine approaches, compounds like 2-(4-(Methoxycarbonyl)phenyl)ethanesulfonic acid will remain integral to generating innovative therapeutic solutions.

Future directions for research on this compound may include exploring its role in developing enzyme inhibitors with improved efficacy and reduced side effects. Additionally, green chemistry approaches are being investigated to optimize synthetic methodologies while minimizing environmental impact. The growing emphasis on sustainable practices ensures that compounds like CAS No 756469-30-4 will continue to be synthesized and utilized responsibly.